Cas no 933239-56-6 (3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide)

• Product Name: 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide
• CAS No: 933239-56-6
• MF: C₁₃H₁₄N₄O₃S
• MW: 306.340260982513
• CID: 6420773
• PubChem ID: 22582947
• Update Time: 2025-06-28

3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide
• Benzamide, N-(5,6-dihydrothiazolo[2,3-c]-1,2,4-triazol-3-yl)-3,4-dimethoxy-
• F2079-0046
• 3,4-dimethoxy-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide
• 933239-56-6
• N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-3,4-dimethoxybenzamide
• AKOS002069065
• CCG-194629

• Inchi： 1S/C13H14N4O3S/c1-19-9-4-3-8(7-10(9)20-2)11(18)14-12-15-16-13-17(12)5-6-21-13/h3-4,7H,5-6H2,1-2H3,(H,14,15,18)
• InChI Key： WRYOXDOJYCWRIY-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(NC(C3C=CC(=C(C=3)OC)OC)=O)N2CC1

Computed Properties

• Exact Mass: 306.07866149g/mol
• Monoisotopic Mass: 306.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 11.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide

3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide: A Promising Compound in Pharmaceutical Research

3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide is a multifunctional organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 933239-56-6, represents a unique class of molecules that combine aromatic rings with heterocyclic systems, offering potential applications in drug discovery and therapeutic development. The synthesis of this compound involves a series of chemical reactions that create a stable molecular framework, which is critical for its biological activity. Recent advancements in medicinal chemistry have highlighted the importance of such compounds in targeting specific cellular pathways, making them valuable candidates for the treatment of various diseases.

The molecular structure of 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide is characterized by its benzamide core, which is substituted with a dimethoxy group at the 3 and 4 positions. This functional group is known to enhance the compound's solubility and bioavailability, which are critical factors in drug development. The heterocyclic ring system, specifically the 1,2,4-triazolo[3,4-b]1,3-thiazol moiety, adds to the compound's structural complexity and contributes to its unique pharmacological properties. The presence of these heterocycles is often associated with improved metabolic stability and reduced toxicity, making them attractive for pharmaceutical applications.

Recent studies have demonstrated that 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide exhibits significant antioxidant activity, which is a key attribute in the development of therapeutic agents for oxidative stress-related diseases. Antioxidant compounds are crucial in neutralizing free radicals and preventing cellular damage, which is particularly relevant in conditions such as neurodegenerative disorders and cardiovascular diseases. The mechanism of action of this compound involves the scavenging of reactive oxygen species (ROS), thereby reducing oxidative stress and promoting cellular health.

One of the most promising applications of 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide is in the field of anti-inflammatory research. Chronic inflammation is a common underlying factor in many diseases, including arthritis and autoimmune disorders. The compound's ability to modulate inflammatory pathways has been explored in preclinical studies, where it has shown potential to inhibit the production of pro-inflammatory cytokines. This property makes it a candidate for the development of novel anti-inflammatory drugs that could offer improved efficacy and reduced side effects compared to existing treatments.

Another area of interest in the research on 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide is its potential role in cancer therapy. Cancer cells often exhibit increased oxidative stress and altered metabolic pathways, making them vulnerable to compounds that target these processes. Preliminary studies suggest that this compound may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings are particularly relevant given the increasing demand for more effective and targeted cancer therapies.

The synthesis of 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide involves a multi-step process that requires precise control of reaction conditions. The initial step typically involves the formation of the benzamide core, followed by the introduction of the heterocyclic ring system. The dimethoxy substitution at the benzene ring is achieved through selective methylation reactions, which are critical for maintaining the compound's structural integrity. The final step in the synthesis involves the coupling of the heterocyclic ring with the benzamide core, resulting in the formation of the final compound. This synthetic route is optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the molecular interactions of 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide. Techniques such as molecular docking and computational modeling have been used to predict the compound's binding affinity to various target proteins. These studies have revealed that the compound can interact with key enzymes involved in disease pathways, further supporting its potential therapeutic applications. The use of these advanced techniques has also facilitated the identification of potential side effects and the optimization of the compound's structure for improved efficacy.

The pharmacokinetic properties of 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide are another important aspect of its research. Understanding how the compound is absorbed, distributed, metabolized, and excreted in the body is crucial for its development as a therapeutic agent. Studies have shown that the compound has favorable absorption properties, with high bioavailability after oral administration. Its distribution in the body is influenced by its lipophilicity, which determines its ability to cross cell membranes and reach target tissues. The metabolism of the compound involves the hydrolysis of the benzamide group, which is a common metabolic pathway for similar compounds. The excretion of the compound is primarily through the kidneys, which is important for ensuring its safety and efficacy in long-term use.

Despite its promising properties, the development of 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide as a therapeutic agent is still in the early stages. Further research is needed to confirm its safety and efficacy in clinical trials. One of the challenges in its development is the optimization of its chemical structure to enhance its therapeutic potential while minimizing potential side effects. Additionally, the compound's stability under various storage conditions must be evaluated to ensure its shelf life and effectiveness when administered to patients.

In conclusion, 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and potential therapeutic applications make it a promising candidate for the development of new drugs. Continued research and clinical studies are essential to fully realize its potential in the treatment of various diseases. As the field of medicinal chemistry continues to evolve, compounds like 3,4-dimethoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide will play a crucial role in the discovery of innovative therapeutic solutions.